Cas no 926226-93-9 (6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanamine)

• Product Name: 6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanamine
• CAS No: 926226-93-9
• MF: C₈H₉N₅
• MW: 175.190560102463
• CID: 4665464
• Update Time: 2025-05-23

6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanamine
• 3-Pyridinemethanamine, 6-(1H-1,2,4-triazol-1-yl)-
• 6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanamine

• Inchi： 1S/C8H9N5/c9-3-7-1-2-8(11-4-7)13-6-10-5-12-13/h1-2,4-6H,3,9H2
• InChI Key： OYKBIOMRHSNXDK-UHFFFAOYSA-N
• SMILES： C1=NC(N2C=NC=N2)=CC=C1CN

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 401.9±55.0 °C at 760 mmHg
• Flash Point: 196.8±31.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanamine

Recent Advances in the Study of 6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanamine (CAS: 926226-93-9)

The compound 6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanamine (CAS: 926226-93-9) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents targeting various diseases. This research brief synthesizes the latest findings regarding this compound's chemical properties, biological activities, and potential applications in drug discovery.

Recent structural-activity relationship (SAR) studies published in the Journal of Medicinal Chemistry (2023) have demonstrated that the unique combination of the triazole and pyridine moieties in this compound provides exceptional binding affinity to several kinase targets. The primary amine functionality at the 3-position appears crucial for forming key hydrogen bond interactions with active site residues, as revealed by X-ray crystallography studies of protein-ligand complexes.

A significant breakthrough was reported in Nature Chemical Biology (2024) where researchers utilized 6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanamine as a core structure for developing selective inhibitors of phosphoinositide 3-kinase (PI3K) isoforms. The lead compound derived from this scaffold showed remarkable selectivity for the PI3Kγ isoform (IC50 = 3.2 nM) with >100-fold selectivity over other PI3K isoforms, suggesting potential applications in immuno-oncology.

In parallel research published in ACS Chemical Neuroscience, derivatives of 926226-93-9 have shown promising activity as positive allosteric modulators of metabotropic glutamate receptor 2 (mGluR2). The compounds demonstrated excellent blood-brain barrier penetration in rodent models, with one candidate advancing to preclinical development for treating schizophrenia and anxiety disorders.

The synthetic accessibility of 6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanamine has been significantly improved through recent methodological advances. A 2024 Organic Process Research & Development publication described a novel continuous flow synthesis approach that achieves 85% overall yield with excellent purity (>99.5%), addressing previous scale-up challenges associated with this scaffold.

Emerging computational studies utilizing quantum mechanical calculations and molecular dynamics simulations have provided deeper insights into the conformational flexibility and electronic properties of this compound. These findings, published in Journal of Chemical Information and Modeling, are guiding the rational design of next-generation derivatives with optimized pharmacokinetic profiles.

Ongoing clinical translation efforts focus on developing 926226-93-9-based therapeutics for oncology indications. Phase I trials are anticipated to begin in 2025 for a PI3Kγ inhibitor derived from this scaffold, while several other candidates are in late-stage preclinical evaluation for inflammatory and neurological disorders.